Cas no 7519-36-0 (N-Nitroso-L-proline)

• Product Name: N-Nitroso-L-proline
• CAS No: 7519-36-0
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• CID: 565655
• PubChem ID: 10419304
• Update Time: 2025-08-04

N-Nitroso-L-proline Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-nitroso-
• N-Nitroso-L-proline
• (2S)-1-nitrosoproline
• (S)-1-nitrosopyrrolidine-2-carboxylic acid
• 1-nitroso-l-proline
• 1-Nitrosoproline
• L-nitrosoproline
• L-Proline,1-nitroso
• L-Proline,nitroso
• nitrosoproline
• N-NITROSO-PROLINE
• no-pro
• NPRO
• Proline, 1-nitroso-, L-
• Z1198157871
• NSC-109545
• SCHEMBL5114651
• NSC 109545
• AKOS006276211
• N-NITROSOPROLINE [IARC]
• CHEBI:82515
• 1-Nitrosoproline, (L)- #
• n-Nitrosoproline
• Q7120397
• L-Proline, nitroso-
• Proline, N-nitroso-, L-
• UNII-F8MI03SGY0
• CHEMBL4566042
• C19485
• DTXSID3021061
• F8MI03SGY0
• EN300-7635552
• BRN 0473006
• (2S)-1-nitrosopyrrolidine-2-carboxylic acid
• 7519-36-0
• 1-Nitrosoproline (ACD/Name 4.0)
• N-NITROSOPROLINE (IARC)
• LProline, 1nitroso (9CI)
• Nitroso-L-Proline
• Proline, 1nitroso, L (8CI)
• Proline, Nnitroso, L
• NNitrosoLproline
• 1NitrosoLproline
• 1-Nitrosopyrrolidine-2-carboxylate
• LProline, nitroso
• DTXCID301061
• NOPro
• Proline, 1nitroso, L
• LProline, 1nitroso

• Inchi： 1S/C5H8N2O3/c8-5(9)4-2-1-3-7(4)6-10/h4H,1-3H2,(H,8,9)/t4-/m0/s1
• InChI Key： WLKPHJWEIIAIFW-BYPYZUCNSA-N
• SMILES： OC([C@@H]1CCCN1N=O)=O

Computed Properties

• Exact Mass: 144.05300
• Monoisotopic Mass: 144.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.4054 (rough estimate)
• Melting Point: 108-109°C
• Boiling Point: 262.71°C (rough estimate)
• Refractive Index: 1.4472 (estimate)
• PSA: 69.97000
• LogP: 0.15470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Nitroso-L-proline

Professional Introduction to N-Nitroso-L-proline (CAS No. 7519-36-0)

N-Nitroso-L-proline, a compound with the chemical formula C₅H₉NO₄S, is a significant molecule in the field of chemobiology and pharmaceutical research. Its CAS number, 7519-36-0, identifies it as a distinct and well-studied substance. This introduction delves into the properties, applications, and recent advancements involving N-Nitroso-L-proline, highlighting its role in modern scientific exploration.

The molecular structure of N-Nitroso-L-proline features a nitroso group attached to a proline backbone, which imparts unique reactivity and biological significance. The nitroso group (–NO) is known for its ability to participate in various chemical transformations, making it a valuable intermediate in synthetic chemistry. Meanwhile, the proline moiety contributes to the compound's stability and solubility characteristics, facilitating its use in aqueous environments.

In recent years, N-Nitroso-L-proline has garnered attention for its potential applications in drug development and biochemistry. Research has demonstrated its role as a precursor in the synthesis of more complex molecules, including those with therapeutic properties. The compound's ability to undergo selective reactions under controlled conditions makes it an attractive candidate for medicinal chemistry investigations.

One of the most intriguing aspects of N-Nitroso-L-proline is its involvement in enzyme inhibition studies. Studies have shown that derivatives of this compound can interact with specific enzymes, modulating their activity. This has implications for developing treatments against various enzymatic disorders and infections. The precise targeting offered by these interactions underscores the importance of N-Nitroso-L-proline as a scaffold for drug design.

The pharmacokinetic behavior of N-Nitroso-L-proline is another area of active research. Investigations into how the compound is absorbed, distributed, metabolized, and excreted (ADME) provide critical insights into its potential as a therapeutic agent. These studies are essential for optimizing dosages and delivery methods, ensuring efficacy while minimizing side effects.

Recent advancements in computational chemistry have also enhanced our understanding of N-Nitroso-L-proline. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline.

The role of N-Nitroso-L-proline in bioconjugation chemistry is another emerging field. By linking this compound to other molecules, scientists can create novel biomaterials with tailored properties. These bioconjugates have potential applications in diagnostics, tissue engineering, and targeted drug delivery systems.

Safety considerations are paramount when handling N-Nitroso-L-proline. While not classified as a hazardous substance under standard regulations, proper handling protocols must be followed to ensure workplace safety. These include using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The environmental impact of N-Nitroso-L-proline is also a topic of interest. Research into its degradation pathways helps assess its persistence in ecosystems and potential ecological risks. Sustainable practices in synthesis and disposal are crucial to minimize environmental footprints.

In conclusion, N-Nitroso-L-proline (CAS No. 7519-36-0) is a versatile compound with significant implications in pharmaceuticals and biotechnology. Its unique chemical properties and biological interactions make it a valuable tool for researchers exploring new frontiers in drug development. As scientific understanding evolves, the applications of this compound are likely to expand further, offering innovative solutions to complex challenges.